Cas no 112476-31-0 (1-phenylbutoxymethylbenzene)
1-phenylbutoxymethylbenzene structure
Product Name:1-phenylbutoxymethylbenzene
CAS No:112476-31-0
MF:C17H20O
MW:240.340105056763
CID:2608875
PubChem ID:11715675
Update Time:2025-04-21
1-phenylbutoxymethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylbutoxymethylbenzene
- 112476-31-0
- Benzene, [(1-phenylbutoxy)methyl]-
- DTXSID50471064
-
- Inchi: 1S/C17H20O/c1-2-9-17(16-12-7-4-8-13-16)18-14-15-10-5-3-6-11-15/h3-8,10-13,17H,2,9,14H2,1H3
- InChI Key: DLTHDUNRSUSYAH-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C1C=CC=CC=1)CCC
Computed Properties
- Exact Mass: 240.151415257Da
- Monoisotopic Mass: 240.151415257Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2Ų
1-phenylbutoxymethylbenzene Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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